molecular formula C10H11ClN2 B8641281 1-(3-chloropropyl)-1H-indazole

1-(3-chloropropyl)-1H-indazole

Cat. No. B8641281
M. Wt: 194.66 g/mol
InChI Key: PZWAMKNKTMEYNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-chloropropyl)-1H-indazole is a useful research compound. Its molecular formula is C10H11ClN2 and its molecular weight is 194.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(3-chloropropyl)-1H-indazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-chloropropyl)-1H-indazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(3-chloropropyl)-1H-indazole

Molecular Formula

C10H11ClN2

Molecular Weight

194.66 g/mol

IUPAC Name

1-(3-chloropropyl)indazole

InChI

InChI=1S/C10H11ClN2/c11-6-3-7-13-10-5-2-1-4-9(10)8-12-13/h1-2,4-5,8H,3,6-7H2

InChI Key

PZWAMKNKTMEYNP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=NN2CCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

1H-benzopyrazole (11.8 g, 0.10 mol) was dissolved into 200 ml of 20% wt. sodium hydroxide, 3-chlorobromopropane (31.2 g, 0.20 mol) and tetrabutyl ammonium bromide (1.0 g) were added, and mixed for 5 min. The mixture was heated to 60° C., stirred to react for 2 hours. Then the reaction solution was cooled down to ambient temperature, 100 ml of dichloromethane was added for extraction and liquid separation. To the aqueous phase, 100 of dichloromethane was added for extraction. Organic phases were mixed, washed with 100 ml of saturated saline. Liquid was separated, and organic phase was evaporated to dryness to produce oily product. Oily products were separated and purified by chromatography with neutral Al2O3 to produce 11.5 g of 1-(3-chloropropyl)-1H-benzopyrazole, with a yield of 59.3%.
Quantity
11.8 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
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reactant
Reaction Step One
Quantity
31.2 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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